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Compound of Interest

Compound Name: Ganfeborole hydrochloride

Cat. No.: B607857

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ganfeborole hydrochloride (also known as GSK3036656 HCI or GSK656 HCI) is a potent
and selective inhibitor of Mycobacterium tuberculosis (Mtb) leucyl-tRNA synthetase (LeuRS).[1]
[2][3][4] As a first-in-class benzoxaborole, it presents a novel mechanism of action for
combating tuberculosis, including drug-resistant strains.[5] Accurate preparation of stock
solutions is critical for reliable and reproducible experimental results in both in vitro and in vivo
studies. These application notes provide detailed protocols for the preparation, storage, and
handling of Ganfeborole hydrochloride solutions.

Physicochemical and Biological Properties

A summary of the key quantitative data for Ganfeborole hydrochloride is presented in the
table below for easy reference.
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Property Value Source
Molecular Weight 293.94 g/mol [1112][31[6]
CAS Number 2131798-13-3 [1][3]
Appearance White to off-white solid [2]

Purity =299% [1]

Inhibition of Mtb leucyl-tRNA
synthetase (LeuRS)

Mechanism of Action

[1](21[3]

IC50 (Mtb LeuRS) 0.2 uM

[2](3]

Solubility in DMSO > 50 mg/mL (170.1 mM)

[2]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock

Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of Ganfeborole

hydrochloride in dimethyl sulfoxide (DMSO), suitable for subsequent dilution into aqueous

media for in vitro assays.

Materials:

Ganfeborole hydrochloride powder

e Anhydrous/molecular sieve-dried DMSO

 Sterile, conical-bottom polypropylene or glass vials

o Calibrated analytical balance

e \ortex mixer

e Sonicator (optional)

o Pipettes and sterile, filtered pipette tips
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Procedure:

Equilibration: Allow the vial of Ganfeborole hydrochloride powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired
amount of Ganfeborole hydrochloride powder into the vial.

Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the vial
to achieve the desired concentration (e.g., for a 10 mM stock solution, add 340.2 pL of
DMSO per 1 mg of powder).

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
If necessary, sonicate the solution in a water bath for 5-10 minutes to ensure complete
dissolution.[2] The solution should be clear and free of particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can lead to
degradation, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile polypropylene tubes.[7][8]

Storage Conditions: Store the aliquoted stock solutions at -80°C for long-term storage (up to
6 months) or at -20°C for short-term storage (up to 1 month).[7][9] When stored at -80°C, the
solution is stable for up to one year.[2]

Safety Precautions:

Ganfeborole hydrochloride is a potent bioactive compound. Handle with appropriate
personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood.

DMSO is a penetrant and can carry dissolved compounds through the skin. Avoid direct
contact.

Protocol 2: Preparation of a Working Solution for In Vivo
Studies
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For animal studies, Ganfeborole hydrochloride is often formulated in a vehicle containing co-
solvents to improve solubility and bioavailability. The following is an example of a common
formulation.

Materials:

High-concentration Ganfeborole hydrochloride stock solution in DMSO (from Protocol 1)

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NacCl in water)

Sterile tubes for mixing
Procedure:

This protocol is for the preparation of 1 mL of a working solution with a final solvent
composition of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[7]

e Prepare a 25 mg/mL stock in DMSO: If your initial stock is at a different concentration, create
a 25 mg/mL stock in DMSO.

e Mixing Solvents: In a sterile tube, add the solvents in the following order, ensuring the
solution is mixed thoroughly after each addition:

[¢]

Add 400 pL of PEG300.

Add 100 pL of the 25 mg/mL Ganfeborole hydrochloride stock solution in DMSO. Mix
well.

o

[¢]

Add 50 pL of Tween-80. Mix until the solution is homogeneous.

[e]

Add 450 pL of sterile saline to bring the final volume to 1 mL. Mix thoroughly.

» Final Concentration: This procedure yields a final Ganfeborole hydrochloride concentration
of 2.5 mg/mL.[7]
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o Administration: For in vivo experiments, it is recommended to prepare this formulation fresh
on the day of use.[7] If precipitation occurs, gentle warming and/or sonication can be used to
aid dissolution.[7]

Visualizations
Mechanism of Action of Ganfeborole

Ganfeborole functions by inhibiting the bacterial leucyl-tRNA synthetase (LeuRS), an essential
enzyme for protein synthesis. This diagram illustrates the simplified pathway.
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Caption: Inhibition of bacterial protein synthesis by Ganfeborole.

Experimental Workflow: Stock Solution Preparation

The following workflow diagram outlines the key steps for preparing a Ganfeborole
hydrochloride stock solution.
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Caption: Workflow for Ganfeborole hydrochloride stock preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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